Cas no 2227646-61-7 (rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2227646-61-7
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 6206870
• PubChem ID: 165590015
• Update Time: 2025-10-31

rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
• 2227646-61-7
• EN300-1634841

• Inchi： 1S/C12H20N4O3/c1-12(2,3)19-11(18)16-5-8(9(17)6-16)10-13-7-15(4)14-10/h7-9,17H,5-6H2,1-4H3/t8-,9-/m1/s1
• InChI Key： AJDYVQPAWJXWCM-RKDXNWHRSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C1N=CN(C)N=1

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.5Ų

Additional information on rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate

Introduction to Rac-Tert-Butyl (3R,4R)-3-Hydroxy-4-(1-Methyl-1H-1,2,4-Triazole-3-yl)Pyrrolidine-1-Carboxylate (CAS No. 2227646-61-7)

Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazole-3-yl)pyrrolidine-1-carboxylate, identified by its CAS number 2227646-61-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule exhibits a complex structural framework that combines multiple pharmacophoric elements, making it a promising candidate for further investigation in medicinal chemistry.

The< strong>nomenclature of this compound provides valuable insights into its chemical composition and potential biological activities. The presence of a pyrrolidine core is particularly noteworthy, as pyrrolidine derivatives have been extensively studied for their diverse biological properties. Pyrrolidine scaffolds are commonly found in natural products and pharmacologically active molecules, contributing to their biological relevance.

One of the key features of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazole-3-yl)pyrrolidine-1-carboxylate is the incorporation of a< strong>tert-butyl group. This bulky substituent can influence the compound's solubility, metabolic stability, and interactions with biological targets. The tert-butyl group is often employed in drug design to enhance lipophilicity and improve binding affinity to protein receptors.

The< strong>3-hydroxy functionality in the molecule suggests potential for hydrogen bonding interactions, which are crucial for molecular recognition in biological systems. Hydroxyl groups are frequently involved in binding to hydrophobic or polar pockets of target proteins, thereby modulating their activity.

The presence of a< strong>1-methyl-1H-1,2,4-triazole moiety adds another layer of complexity to the compound's structure. Triazoles are known for their broad spectrum of biological activities and have been incorporated into various drug candidates due to their ability to enhance binding interactions. The methyl group in this triazole ring may further influence the electronic properties and reactivity of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazole-3-yl)pyrrolidine-1-carboxylate with greater accuracy. These computational studies have suggested that this compound may exhibit inhibitory effects on various enzymes and receptors relevant to human health and disease. For instance, preliminary docking studies have indicated potential interactions with enzymes involved in metabolic pathways and signal transduction.

In vitro studies have also provided valuable insights into the pharmacological profile of this compound. Initial experiments have shown that Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazole-3-yl)pyrrolidine-1-carboxylate exhibits moderate activity against certain enzymatic targets. These findings align with the predictions from computational models and highlight the compound's potential as a lead molecule for further development.

The< strong> stereochemistry of this compound is another critical aspect that warrants attention. The (3R,4R) configuration at the pyrrolidine ring suggests specific spatial arrangements of functional groups that can influence binding interactions with biological targets. stereochemical purity is often essential for achieving optimal pharmacological activity and minimizing off-target effects.

Future research directions for Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazole-3-yl)pyrrolidine-1-carboxylate include optimizing its chemical structure to enhance potency and selectivity. Additionally, exploring its pharmacokinetic properties will be crucial for assessing its suitability for therapeutic applications. Techniques such as high-throughput screening and structure-based drug design may be employed to identify analogs with improved pharmacological profiles.

The development of novel therapeutic agents relies heavily on the discovery and characterization of new chemical entities like Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-lH-l ,2 , 4 - triazole - 3 - yl ) py rrolidine - 1 - carbox yl ate . This compound represents an exciting opportunity for researchers in medicinal chemistry to explore new avenues in drug discovery. Its unique structural features and promising preclinical data make it a compelling candidate for further investigation.